Cas no 90329-76-3 (Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-)
90329-76-3 structure
Product Name:Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
CAS No:90329-76-3
MF:C15H17NO
MW:227.301584005356
CID:789294
PubChem ID:13164396
Update Time:2025-04-19
Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
- 3-phenyl-4,5,6,7,8,9-hexahydrocycloocta[d][1,2]oxazole
- 3-Phenyl-4,5,6,7,8,9-hexahydrocycloocta[d]isoxazole
- DTXSID20524076
- 90329-76-3
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- Inchi: 1S/C15H17NO/c1-2-7-11-14-13(10-6-1)15(16-17-14)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
- InChI Key: KXCYEHJKNCKHRL-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C3C=CC=CC=3)=N1)CCCCCC2
Computed Properties
- Exact Mass: 227.131014166g/mol
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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